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Introduction
Gold nanoparticles (AuNPs) have garnered significant attention across various scientific

disciplines due to their unique optical, electronic, and catalytic properties. Their applications are

vast and continually expanding, ranging from diagnostics and therapeutics in medicine to

catalysts in chemical reactions and components in nanoelectronic devices. The ease of

synthesis and surface functionalization makes AuNPs a versatile platform for both fundamental

research and applied sciences. This technical guide provides an in-depth overview of two

fundamental and beginner-friendly methods for synthesizing gold nanoparticles: the Turkevich

method and the Brust-Schiffrin method. Detailed experimental protocols, quantitative data, and

visual workflows are presented to enable researchers to reliably synthesize and characterize

AuNPs.

Core Concepts in Gold Nanoparticle Synthesis
The synthesis of gold nanoparticles typically involves the reduction of a gold salt, most

commonly chloroauric acid (HAuCl₄), in a liquid medium. The process can be broadly divided

into two stages: nucleation and growth. During nucleation, the gold ions (Au³⁺) are reduced to

gold atoms (Au⁰), which then aggregate to form small nuclei. In the subsequent growth phase,

these nuclei act as seeds for the further reduction of gold ions, leading to an increase in

particle size. A stabilizing or capping agent is crucial to prevent uncontrolled aggregation and
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precipitation of the nanoparticles. This agent adsorbs to the nanoparticle surface, providing

electrostatic or steric stabilization.

Synthesis Methods for Beginners
Two of the most established and accessible methods for synthesizing gold nanoparticles are

the Turkevich method, which yields citrate-stabilized AuNPs in an aqueous solution, and the

Brust-Schiffrin method, which produces thiol-stabilized AuNPs in an organic solvent.

The Turkevich Method
Developed in 1951, the Turkevich method is a simple and widely used one-pot synthesis that

utilizes sodium citrate as both the reducing and stabilizing agent.[1] The reaction is thermally

driven and results in the formation of spherical, monodisperse gold nanoparticles.

Materials:

Hydrogen tetrachloroaurate(III) trihydrate (HAuCl₄·3H₂O)

Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

Deionized water

Glassware (e.g., Erlenmeyer flask, graduated cylinders, beakers)

Heating mantle with magnetic stirring

Magnetic stir bar

Condenser

Procedure:

Prepare a 1 mM HAuCl₄ solution: Dissolve the appropriate amount of HAuCl₄·3H₂O in

deionized water. For example, to make 100 mL of a 1 mM solution, dissolve 39.38 mg of

HAuCl₄·3H₂O in 100 mL of deionized water.
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Set up the reaction: Place 50 mL of the 1 mM HAuCl₄ solution into a clean Erlenmeyer flask

with a magnetic stir bar. Place the flask on a heating mantle and attach a condenser to the

top of the flask to prevent evaporation.

Heat the solution: Heat the HAuCl₄ solution to a rolling boil while stirring.

Prepare the citrate solution: While the gold solution is heating, prepare a 1% w/v sodium

citrate solution by dissolving 1 g of trisodium citrate dihydrate in 100 mL of deionized water.

Initiate the reaction: Once the HAuCl₄ solution is boiling, quickly add a specific volume of the

1% sodium citrate solution (see Table 1 for size control).

Observe color change: The solution will initially turn a faint blue/gray, indicating the

nucleation of nanoparticles. As the reaction progresses and the particles grow, the color will

change to a deep red or burgundy, which is characteristic of spherical gold nanoparticles.[2]

Complete the reaction: Continue heating and stirring the solution for an additional 15-30

minutes after the final color change to ensure the reaction is complete.

Cooling and Storage: Allow the solution to cool to room temperature. The synthesized gold
nanoparticle colloid can be stored in a clean, dark glass bottle at 4°C for several weeks to

months.

The size of the gold nanoparticles synthesized via the Turkevich method can be controlled by

varying the molar ratio of citrate to gold.[2] Generally, a higher citrate-to-gold ratio results in

smaller nanoparticles due to the increased number of citrate ions available to stabilize the

newly formed nuclei, thus limiting their growth.

The Brust-Schiffrin Method
The Brust-Schiffrin method, developed in 1994, is a two-phase synthesis that allows for the

production of highly stable, thiol-functionalized gold nanoparticles in organic solvents.[3] This

method offers excellent control over particle size, typically in the range of 1.5 to 5 nm.[2]

Materials:

Hydrogen tetrachloroaurate(III) trihydrate (HAuCl₄·3H₂O)
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Tetraoctylammonium bromide (TOAB)

Toluene

Dodecanethiol (or other alkanethiol)

Sodium borohydride (NaBH₄)

Ethanol

Deionized water

Separatory funnel, beakers, and flasks

Procedure:

Phase Transfer of Gold:

Prepare a solution of HAuCl₄ in deionized water (e.g., 30 mM).

Prepare a solution of TOAB in toluene (e.g., 50 mM).

In a separatory funnel, mix the aqueous HAuCl₄ solution with the TOAB/toluene solution.

Shake vigorously for several minutes. The aqueous phase will become colorless as the

gold ions are transferred to the organic phase, which will turn dark orange/red.

Separate and collect the organic phase containing the gold-TOAB complex.

Addition of Stabilizing Agent:

To the organic phase, add the desired amount of dodecanethiol. The amount of thiol

relative to the gold precursor influences the final nanoparticle size.

Reduction:

Prepare a fresh aqueous solution of the reducing agent, sodium borohydride (e.g., 0.4 M).

While vigorously stirring the organic solution, rapidly add the NaBH₄ solution.
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A rapid color change to dark brown or black will be observed, indicating the formation of

gold nanoparticles.

Purification:

Continue stirring for at least 3 hours to ensure complete reaction and stabilization.

Transfer the reaction mixture to a separatory funnel and wash with deionized water to

remove excess reducing agent and other water-soluble byproducts.

Remove the organic phase and precipitate the nanoparticles by adding ethanol. The

nanoparticles should flocculate.

Centrifuge the mixture to pellet the nanoparticles. Discard the supernatant.

The purified nanoparticles can be redispersed in a nonpolar organic solvent like toluene or

hexane.

Quantitative Data Summary
The following table summarizes the expected outcomes of the Turkevich synthesis under

different experimental conditions. The data is compiled from various scientific reports and

serves as a guideline for achieving desired nanoparticle characteristics.

Method

Gold

Precursor

Conc. (mM)

Citrate

Solution

Conc. (%)

Citrate:Au

Molar Ratio

(approx.)

Resulting

Particle Size

(nm)

UV-Vis λmax

(nm)

Turkevich 1 1 3.5:1 ~20 ~520

Turkevich 1 1 2.2:1 ~40 ~530

Turkevich 1 1 1.7:1 ~60 ~545

Turkevich 1 1 1.1:1 ~80 ~560

Turkevich 1 1 0.8:1 ~100 ~575
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Note: The exact particle size and UV-Vis maximum absorbance (λmax) can vary slightly

depending on the specific reaction conditions such as heating rate and stirring speed.

Characterization of Gold Nanoparticles
Once synthesized, it is essential to characterize the nanoparticles to determine their size,

shape, stability, and optical properties.

UV-Visible (UV-Vis) Spectroscopy: This is a quick and straightforward method to confirm the

formation of gold nanoparticles. AuNPs exhibit a characteristic Surface Plasmon Resonance

(SPR) peak in the visible region, typically between 500 and 600 nm for spherical particles.

The position of this peak is dependent on the nanoparticle size and shape.[4]

Dynamic Light Scattering (DLS): DLS measures the hydrodynamic diameter of the

nanoparticles in solution, providing information about the average particle size and size

distribution.

Transmission Electron Microscopy (TEM): TEM provides direct visualization of the

nanoparticles, allowing for the determination of their size, shape, and morphology with high

resolution.

Visualizing the Workflow and Mechanisms
To better understand the synthesis processes, the following diagrams have been generated

using Graphviz (DOT language).
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Gold Nanoparticle Synthesis Workflow
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Caption: General workflow for the synthesis and characterization of gold nanoparticles.
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Turkevich Method: Chemical Reduction
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Caption: Signaling pathway of the Turkevich method for gold nanoparticle synthesis.

Conclusion
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This guide has provided a comprehensive overview of two fundamental methods for

synthesizing gold nanoparticles, tailored for researchers and professionals new to the field. By

following the detailed protocols for the Turkevich and Brust-Schiffrin methods, and by

understanding the principles of nanoparticle characterization, scientists can reliably produce

AuNPs with desired properties for a wide range of applications in drug development,

diagnostics, and beyond. The provided quantitative data and visual workflows serve as a

practical starting point for embarking on gold nanoparticle synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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